2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17BrN4OS2/c1-3-8-23-15(13-4-6-14(19)7-5-13)9-20-18(23)26-11-16(24)22-17-21-12(2)10-25-17/h3-7,9-10H,1,8,11H2,2H3,(H,21,22,24)
• InChI Key: ATVMCOGMDCPOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2CC=C)C3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN4OS2
• Molecular Weight: 449.4 g/mol

Description

2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17BrN4OS2 and its molecular weight is 449.39. The purity is usually 95%.
BenchChem offers high-quality 2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-allyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry Applications

Research indicates that thioureido-acetamides serve as precursors for synthesizing various heterocycles through one-pot cascade reactions. These processes exhibit excellent atom economy, generating products like 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins, among others. These methods provide new accesses to important heterocycles with potential pharmaceutical applications (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

Recent studies have synthesized and evaluated the antimicrobial activity of novel sulphonamide derivatives, displaying good antimicrobial properties. These findings suggest potential applications in developing new antimicrobial agents (Fahim & Ismael, 2019). Additionally, compounds incorporating thiadiazole moieties have shown significant insecticidal activity against the cotton leafworm, indicating potential use in agricultural pest control (Fadda et al., 2017).

Anticancer Agent Development

The synthesis of 5-methyl-4-phenyl thiazole derivatives has been explored for anticancer activity, with some compounds exhibiting selective cytotoxicity against human lung adenocarcinoma cells. This research opens avenues for developing targeted anticancer therapies (Evren et al., 2019). Furthermore, benzimidazole–thiazole derivatives have been synthesized as anticancer agents, with some showing promising activity against cancerous cell lines, highlighting the potential for new cancer treatments (Nofal et al., 2014).